Irritable Bowel Syndrome (IBS)
Description
Irritable Bowel Syndrome (IBS) is a common, chronic functional gastrointestinal disorder characterized by recurrent abdominal pain or discomfort associated with altered bowel habits, such as diarrhea, constipation, or a mixed pattern. It is classified into subtypes based on the predominant bowel pattern (IBS-D, IBS-C, IBS-M). The pathophysiology is multifactorial, involving visceral hypersensitivity, altered gut motility, gut-brain axis dysfunction, and potentially gut microbiome imbalances. Diagnosis is typically clinical, based on Rome IV criteria, after excluding organic diseases.
Treatment Compounds
TLR4
TRPV1
SLC5A1
TNF
TRPA1
TACR1
CHRM3
IL6
IL1B
KCNQ1
CACNA1C
SCN9A
PPP3CA
HTR3A

郁金香素A
Tulipalin A

阿朴东莨菪碱
Aposcopolamine

泻鼠李皮苷B
Frangulin B

异香兰素
Isovanillin

番泻苷D
Sennoside D

麦芽五糖
Maltopentaose

蔗果十二糖
Fructo-oligosaccharide DP12/GF11

木七糖
Xyloglucan heptasaccharide

蔷薇苷A
Multiflorin A
Calcium/calmodulin-dependent protein kinase II
Neuropeptide Y Receptor Y1
Serotonin Receptor 4 (5-HT4)
Short-chain Fatty Acid Receptor GPR43
Intestinal alpha-amylase
Aldehyde Oxidase
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确

郁金香素A
Tulipalin A

阿朴东莨菪碱
Aposcopolamine

泻鼠李皮苷B
Frangulin B

异香兰素
Isovanillin

8-姜烯酚
8-Shogaol

番泻苷D
Sennoside D

麦芽五糖
Maltopentaose

蔗果十二糖
Fructo-oligosaccharide DP12/GF11

木七糖
Xyloglucan heptasaccharide

蔷薇苷A
Multiflorin A